Cas no 18378-04-6 ( )

• Product Name: &nbsp
• CAS No: 18378-04-6
• MF: C₁₁H₁₂N₄O₄
• MW: 264.23738193512
• CID: 907135
• PubChem ID: 313568
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-nitro-3-oxido-4-piperidin-1-yl-2,1,3-benzoxadiazol-3-ium
• DTXSID80310533
• NSC228088
• NSC-228088
• 18378-04-6
•  

• Inchi： 1S/C11H12N4O4/c16-14(17)8-4-5-9(13-6-2-1-3-7-13)11-10(8)12-19-15(11)18/h4-5H,1-3,6-7H2
• InChI Key： JXZAHASBXMCKMK-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=[N+]1[O-])N1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.08596
• Monoisotopic Mass: 264.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 99.35